molecular formula C11H18N2O2S B8785164 p-Toluenesulfonamide, N-(2-dimethylaminoethyl)- CAS No. 32411-03-3

p-Toluenesulfonamide, N-(2-dimethylaminoethyl)-

Cat. No. B8785164
CAS RN: 32411-03-3
M. Wt: 242.34 g/mol
InChI Key: ZKGWAFDTPAZEJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

P-Toluenesulfonamide, N-(2-dimethylaminoethyl)- is a useful research compound. Its molecular formula is C11H18N2O2S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality p-Toluenesulfonamide, N-(2-dimethylaminoethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about p-Toluenesulfonamide, N-(2-dimethylaminoethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

32411-03-3

Product Name

p-Toluenesulfonamide, N-(2-dimethylaminoethyl)-

Molecular Formula

C11H18N2O2S

Molecular Weight

242.34 g/mol

IUPAC Name

N-[2-(dimethylamino)ethyl]-4-methylbenzenesulfonamide

InChI

InChI=1S/C11H18N2O2S/c1-10-4-6-11(7-5-10)16(14,15)12-8-9-13(2)3/h4-7,12H,8-9H2,1-3H3

InChI Key

ZKGWAFDTPAZEJT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)NCCN(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 10.5 g of N,N′-dimethylethylenediamine in 250 ml of THF was added 26 g of tosylchloride (TsCl) in small portions at room temperature. After 16 hours, solvents were evaporated and the residue was apportioned between H2O and CH2Cl2. A CH2C2 layer was separated and washed with brine, dried (MgSO4), filtered, and concentrated under reduced pressure. About 26.5 g of N,N-dimethyl-N′-tosylethylenediamine (93%) was produced. The reaction steps are shown below:
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
26 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.